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Compound of Interest

Compound Name:
3,5-Bis(trifluoromethyl)benzoyl

chloride

Cat. No.: B1294584 Get Quote

CAS Number: 785-56-8

This technical guide provides an in-depth overview of 3,5-Bis(trifluoromethyl)benzoyl
chloride, a key reagent and intermediate in organic synthesis, particularly within the

pharmaceutical and agrochemical industries. This document is intended for researchers,

scientists, and professionals in drug development who require detailed technical information,

including physical and chemical properties, safety data, experimental protocols, and reaction

pathways.

Chemical and Physical Properties
3,5-Bis(trifluoromethyl)benzoyl chloride is a highly reactive acyl chloride characterized by

the presence of two trifluoromethyl groups on the benzene ring. These electron-withdrawing

groups significantly enhance the electrophilicity of the carbonyl carbon, making it a potent

acylating agent.
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Property Value Reference

CAS Number 785-56-8 [1][2][3][4]

Molecular Formula C₉H₃ClF₆O [1][2][5]

Molecular Weight 276.56 g/mol [1][2][5]

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point
194.3 °C at 760 mmHg; 81 °C

at 24 mmHg
[1][6]

Density 1.526 - 1.54 g/cm³ [1][6]

Refractive Index n20/D 1.43 - 1.435 [1][6][7]

Flash Point 72.2 °C (161.6 °F) - closed cup [6][7]

Purity ≥ 97-98% [1][3][4]

Safety and Hazard Information
Due to its high reactivity, 3,5-Bis(trifluoromethyl)benzoyl chloride is classified as a

hazardous substance. It is corrosive and reacts with water. Appropriate safety precautions must

be taken during handling and storage.

Hazard Statement GHS Classification Precautionary Statements

H290: May be corrosive to

metals

Corrosive to metals, Category

1
P234, P390, P406

H314: Causes severe skin

burns and eye damage

Skin corrosion/irritation,

Category 1C

P260, P264, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338, P310,

P363, P405

H318: Causes serious eye

damage

Serious eye damage, Category

1

P280,

P305+P351+P338+P310
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GHS Pictogram:

alt text

Experimental Protocols
Synthesis of 3,5-Bis(trifluoromethyl)benzoyl Chloride
A common method for the synthesis of 3,5-Bis(trifluoromethyl)benzoyl chloride involves the

reaction of 3,5-bis(trifluoromethyl)benzoic acid with a chlorinating agent, such as thionyl

chloride or oxalyl chloride. A patented method describes the conversion from 3,5-

bis(trifluoromethyl)benzoyl fluoride using silicon tetrachloride in the presence of a Lewis acid

catalyst.

Protocol: Conversion from 3,5-Bis(trifluoromethyl)benzoyl Fluoride

Reagents: 3,5-bis(trifluoromethyl)benzoyl fluoride (1040g), aluminum chloride (24g), silicon

tetrachloride (224g), triphenylphosphine (5g), X zeolite 133 (30g).

Procedure:

Charge a reactor with 1040g of 3,5-bis(trifluoromethyl)benzoyl fluoride and 24g of

aluminum chloride.

Heat the mixture to 40°C with stirring.

Over a period of 3 hours, add 224g of silicon tetrachloride dropwise, maintaining the

temperature below 45°C.

Continue stirring for 2 hours until gas evolution ceases.

Add 30g of X zeolite 133 and filter the mixture.

To the filtrate, add 5g of triphenylphosphine.

Distill the mixture under vacuum (12 mbar) in a 70 cm column.

Collect the product, 3,5-bis(trifluoromethyl)benzoyl chloride, at a boiling point of 68°C

(bath temperature: 80°C).
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Yield: 623g (83.6% of theoretical).[2]

General Protocol for N-Acylation (Amide Synthesis)
3,5-Bis(trifluoromethyl)benzoyl chloride is an excellent reagent for the acylation of primary

and secondary amines to form the corresponding amides. The Schotten-Baumann reaction

conditions are often employed.

Reagents: A primary or secondary amine, 3,5-bis(trifluoromethyl)benzoyl chloride, a base

(e.g., pyridine, triethylamine, or aqueous sodium hydroxide), and a suitable solvent (e.g.,

dichloromethane, diethyl ether, or a biphasic system).

Procedure:

Dissolve the amine in the chosen solvent in a reaction vessel.

If using an organic base, add it to the amine solution.

Cool the mixture in an ice bath.

Slowly add 3,5-bis(trifluoromethyl)benzoyl chloride to the stirred solution.

Allow the reaction to proceed at low temperature and then warm to room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, perform an aqueous workup to remove the base and any unreacted

starting materials.

Extract the product with an organic solvent, dry the organic layer, and concentrate under

reduced pressure.

Purify the resulting amide by recrystallization or column chromatography.

Applications in Research and Development
The unique electronic properties imparted by the two trifluoromethyl groups make 3,5-
bis(trifluoromethyl)benzoyl chloride a valuable building block in several areas:
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Pharmaceutical Synthesis: It is used as an intermediate in the synthesis of

pharmacologically active compounds, including substance P (neurokinin-1) receptor

antagonists.[8] The trifluoromethyl groups can enhance the lipophilicity and metabolic

stability of drug candidates.

Agrochemicals: This compound serves as a key intermediate in the production of various

fluorinated agrochemicals.[1]

Specialty Polymers: It is utilized in the manufacturing of specialty polymers with enhanced

thermal stability and chemical resistance.[1]

Organic Synthesis: As a versatile building block, it facilitates the creation of complex

molecular architectures and novel compounds with desirable characteristics.[1]

Visualizations
Synthesis Pathway
Caption: Synthesis of 3,5-Bis(trifluoromethyl)benzoyl chloride.

General Acylation Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://nvlpubs.nist.gov/nistpubs/jres/67A/jresv67An5p481_A1b.pdf
https://wap.guidechem.com/question/how-can-3-5-bis-trifluoromethy-id149898.html
https://wap.guidechem.com/question/how-can-3-5-bis-trifluoromethy-id149898.html
https://wap.guidechem.com/question/how-can-3-5-bis-trifluoromethy-id149898.html
https://www.benchchem.com/product/b1294584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amine or Alcohol
(Nucleophile)

Acylation Reaction

3,5-Bis(trifluoromethyl)benzoyl chloride Base (e.g., Pyridine)
Solvent (e.g., DCM)

Aqueous Workup
& Extraction

Purification
(Chromatography/Recrystallization)

Acylated Product
(Amide or Ester)

Click to download full resolution via product page

Caption: General workflow for acylation reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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